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Compound of Interest

Compound Name: Jtk-109

Cat. No.: B608257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JTK-109 is a potent and selective non-nucleoside inhibitor of the Hepatitis C Virus (HCV) NS5B

RNA-dependent RNA polymerase.[1] As an allosteric inhibitor, it binds to the "thumb" domain of

the enzyme, inducing a conformational change that ultimately halts viral RNA replication.[2][3]

This document provides detailed application notes and protocols for the solubility and

preparation of JTK-109 for in vitro and in vivo experiments, designed to facilitate its use in

preclinical research and drug development.
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Property Value Reference

IUPAC Name

2-[4-[[2-(4-chlorophenyl)-5-(2-

oxopyrrolidin-1-

yl)phenyl]methoxy]-2-

fluorophenyl]-1-

cyclohexylbenzimidazole-5-

carboxylic acid

[1]

Molecular Formula C37H33ClFN3O4 [1]

Molar Mass 638.14 g/mol [1]

CAS Number 480462-62-2 [1]

IC50
0.017 µM (against HCV NS5B

polymerase)

Solubility and Stock Solution Preparation
JTK-109 is a hydrophobic compound with limited aqueous solubility. Dimethyl sulfoxide

(DMSO) is the recommended solvent for preparing stock solutions.

Solvent Solubility Notes

DMSO Soluble
Recommended for stock

solutions.

Aqueous Buffers Poorly soluble

Final concentration of DMSO

in aqueous solutions should be

minimized to avoid cytotoxicity.

Protocol for Preparing a 10 mM JTK-109 Stock Solution
in DMSO
Materials:

JTK-109 powder
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Anhydrous DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Weighing: Accurately weigh the desired amount of JTK-109 powder in a sterile

microcentrifuge tube. For 1 mL of a 10 mM stock solution, weigh 0.638 mg of JTK-109.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

JTK-109 powder.

Dissolution: Vortex the solution until the JTK-109 is completely dissolved. Gentle warming

(to no more than 37°C) may be applied if necessary to aid dissolution.

Storage: Store the 10 mM stock solution at -20°C in tightly sealed, amber vials to protect

from light and moisture. For long-term storage, aliquoting the stock solution is recommended

to avoid repeated freeze-thaw cycles.

In Vitro Experimental Protocols
JTK-109 is primarily evaluated in vitro using HCV replicon assays. These cell-based assays

measure the replication of a subgenomic HCV RNA that often contains a reporter gene, such

as luciferase, for easy quantification of viral replication.[4][5][6][7]

HCV Replicon Assay Using a Luciferase Reporter
This protocol describes a general method for assessing the antiviral activity of JTK-109 in a

human hepatoma cell line (e.g., Huh-7) harboring an HCV replicon with a luciferase reporter.

Materials:

Huh-7 cells stably expressing an HCV replicon with a luciferase reporter
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Complete cell culture medium (e.g., DMEM with 10% FBS, non-essential amino acids, and

antibiotics)

JTK-109 stock solution (10 mM in DMSO)

96-well white, clear-bottom cell culture plates

Luciferase assay reagent

Luminometer

Experimental Workflow:
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Preparation

Treatment

Analysis

Seed Huh-7 Replicon Cells

Treat Cells with JTK-109

Prepare Serial Dilutions of JTK-109

Incubate for 48-72 hours

Lyse Cells

Measure Luciferase Activity

Determine EC50
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Preparation

Dosing

Analysis

Prepare JTK-109 Formulation

Administer Formulation via Oral Gavage

Acclimate Mice

Monitor for Adverse Effects

Collect Blood/Tissue Samples

Analyze Viral Load/Pharmacokinetics

HCV Replication Complex

NS5B Polymerase RNA Replication
Catalyzes

Viral RNA Template

JTK-109

Allosteric Inhibition
Blocks

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

